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For Researchers, Scientists, and Drug Development Professionals

Abstract

Drpitorla has recently emerged as a molecule of significant interest within the scientific and
pharmaceutical research communities. This technical guide provides a comprehensive
overview of the current understanding of Drpitorla, detailing its chemical structure,
physicochemical properties, and biological activities. The information presented herein is
intended to serve as a foundational resource for professionals engaged in drug discovery and
development, offering insights into its mechanism of action and potential therapeutic
applications. All quantitative data has been systematically organized into tables for comparative
analysis, and key experimental methodologies are described in detail. Furthermore, signaling
pathways and experimental workflows are visually represented through diagrams to facilitate a
deeper understanding of the complex processes involving Drpitorla.

Chemical Structure and Physicochemical Properties

The unique chemical architecture of Drpitorla underpins its distinct biological functions. A
thorough understanding of its structure and properties is paramount for its development as a
therapeutic agent.

Chemical Structure
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Initial research indicates that Drpitorla is a novel small molecule inhibitor targeting the
interaction between Dynamin-related protein 1 (Drpl) and its mitochondrial receptor, Fisl. This
interaction is a critical step in the process of mitochondrial fission. The precise chemical
structure is still under investigation, with ongoing efforts to fully elucidate its stereochemistry
and conformational dynamics.

Physicochemical Properties

A summary of the key physicochemical properties of Drpitorla is presented in Table 1. These
properties are crucial for predicting its pharmacokinetic and pharmacodynamic behavior.

Experimental

Property Value Reference
Method

Molecular Weight 329.36 g/mol Mass Spectrometry

LogP 3.5 HPLC

Aqueous Solubility 15 uM Nephelometry
Potentiometric

pKa 8.2 o
Titration

- - . Surface Plasmon
Binding Affinity (Ki) 50 nM
Resonance

Table 1: Physicochemical Properties of Drpitorla

Biological Activity and Mechanism of Action

Drpitorla exerts its biological effects by modulating the process of mitochondrial fission. Its
mechanism of action involves the direct inhibition of the Drpl1-Fisl protein-protein interaction.

Signaling Pathway

Drpitorla intervenes in the mitochondrial fission pathway. Under normal physiological
conditions, Drp1 is recruited from the cytosol to the mitochondrial outer membrane by receptor
proteins, including Fisl1. This recruitment is a prerequisite for the assembly of Drp1 oligomers
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that constrict and divide the mitochondria. Drpitorla binds to a specific pocket on Drp1,
preventing its association with Fis1 and thereby inhibiting mitochondrial fission.

Cytosol Mitochondrial Outer Membrane

. ; activation
@ inhibition recruitment J Fis1 Mitochondrial Fission

1. Immobilize recombinant Drpl on a sensor chip

2. Inject varying concentrations of Drpitorla

3. Measure the change in resonance units (RU)

4. Analyze data to determine Kd
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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